N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-6-methoxy-1H-indole-2-carboxamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-6-methoxy-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H18N4O2S/c1-27-14-7-6-13-10-18(22-17(13)11-14)20(26)23-16-5-3-2-4-15(16)19-12-25-8-9-28-21(25)24-19/h2-7,10-12,22H,8-9H2,1H3,(H,23,26)
• InChI Key: VMTVLQOCTMIFQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NC3=CC=CC=C3C4=CN5CCSC5=N4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol
• CAS No.: 2034473-96-4

Description

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-6-methoxy-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C21H18N4O2S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

1. Metabolism and Disposition Studies

The metabolism and disposition of compounds structurally similar to N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-6-methoxy-1H-indole-2-carboxamide have been a subject of study. For instance, a potent subtype-selective partial agonist at the γ-aminobutyric acid type A receptor complex was examined to understand its metabolism in humans, indicating the importance of these compounds in studying receptor interactions and metabolic pathways (Shaffer et al., 2008).

2. Examination of Metabolic Pathways

Studies on the disposition and metabolism of related compounds, like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, highlight the significance of understanding how such compounds are metabolized and their potential biotransformation products. These studies provide insights into the principal routes of metabolism and the formation of metabolites, which is crucial for comprehending the pharmacokinetics and potential therapeutic applications of these compounds (Renzulli et al., 2011).

3. Identification of Metabolites

The identification and characterization of metabolites of similar compounds, such as 3-(4-methoxybenzoyl)-1-pentylindole (RCS-4), in urine samples demonstrate the utility of these compounds in toxicology and forensic science. Understanding the metabolism of these compounds can aid in the detection and monitoring of their use or exposure (Kavanagh et al., 2012).